Cas no 2639459-55-3 (Tert-butyl 3-(piperazine-1-sulfonyl)benzoate)

• Product Name: Tert-butyl 3-(piperazine-1-sulfonyl)benzoate
• CAS No: 2639459-55-3
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5665765
• PubChem ID: 165900469
• Update Time: 2025-05-25

Tert-butyl 3-(piperazine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27731601
• 2639459-55-3
• tert-butyl 3-(piperazine-1-sulfonyl)benzoate
• Tert-butyl 3-(piperazine-1-sulfonyl)benzoate

• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(18)12-5-4-6-13(11-12)22(19,20)17-9-7-16-8-10-17/h4-6,11,16H,7-10H2,1-3H3
• InChI Key： ZASHDJIYMPHMFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC(C)(C)C)C=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.1Ų

Additional information on Tert-butyl 3-(piperazine-1-sulfonyl)benzoate

Introduction to Tert-butyl 3-(piperazine-1-sulfonyl)benzoate (CAS No. 2639459-55-3) in Modern Chemical and Pharmaceutical Research

Tert-butyl 3-(piperazine-1-sulfonyl)benzoate, identified by the chemical abstracts service number 2639459-55-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound belongs to the class of sulfonylbenzoates, which are widely recognized for their versatile applications in medicinal chemistry, drug design, and material science. The structural framework of Tert-butyl 3-(piperazine-1-sulfonyl)benzoate incorporates a benzoate moiety linked to a piperazine sulfonamide group, with a tert-butyl substituent enhancing its steric properties. Such structural features make it a valuable candidate for further exploration in various biochemical and pharmacological contexts.

The benzoate group in Tert-butyl 3-(piperazine-1-sulfonyl)benzoate contributes to its solubility and stability, while the piperazine sulfonamide moiety introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets. These characteristics have positioned this compound as a potential scaffold for the development of novel therapeutic agents. Recent studies have highlighted the importance of sulfonylbenzoates in modulating enzyme activity and receptor binding, making Tert-butyl 3-(piperazine-1-sulfonyl)benzoate a subject of intense investigation.

In the context of contemporary pharmaceutical research, Tert-butyl 3-(piperazine-1-sulfonyl)benzoate has been explored for its potential role in addressing various therapeutic challenges. For instance, its sulfonamide group is known to exhibit inhibitory effects on certain enzymes, which are implicated in inflammatory and metabolic disorders. The tert-butyl group further enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in biological systems. This stability is particularly advantageous in drug development, where prolonged activity is often desired.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving Tert-butyl 3-(piperazine-1-sulfonyl)benzoate. These computational studies suggest that the compound can effectively interact with specific protein targets, potentially leading to the development of targeted therapies. For example, researchers have investigated its binding affinity to certain kinases and proteases, which are key players in cancer pathways. The ability to modulate these targets could pave the way for novel treatments with improved efficacy and reduced side effects.

The synthesis of Tert-butyl 3-(piperazine-1-sulfonyl)benzoate has also been optimized to ensure high yield and purity, which are critical factors in pharmaceutical applications. Modern synthetic methodologies have allowed chemists to produce this compound with minimal byproducts, streamlining its integration into drug development pipelines. Additionally, green chemistry principles have been applied to reduce the environmental impact of its synthesis, aligning with global efforts toward sustainable pharmaceutical practices.

From a material science perspective, Tert-butyl 3-(piperazine-1-sulfonyl)benzoate has shown promise as a component in advanced materials. Its unique structural properties make it suitable for applications in organic electronics and sensors, where precise molecular interactions are essential. Researchers have explored its potential use in designing conductive polymers and liquid crystals, leveraging its ability to form stable supramolecular structures.

The pharmacological profile of Tert-butyl 3-(piperazine-1-sulfonyl)benzoate continues to be refined through preclinical studies. These studies aim to elucidate its mechanism of action and assess its safety profile before human trials can commence. Preliminary findings indicate that the compound exhibits moderate bioavailability and good tolerability in animal models, suggesting its potential as a viable therapeutic option. Further research is needed to fully understand its pharmacokinetic properties and long-term effects.

The integration of Tert-butyl 3-(piperazine-1-sulfonyl)benzoate into drug development pipelines represents a convergence of synthetic chemistry, computational biology, and pharmacology. This interdisciplinary approach is essential for translating laboratory discoveries into tangible medical breakthroughs. As research progresses, collaborations between academia and industry will be crucial for accelerating the translation of findings from bench to bedside.

In summary, Tert-butyl 3-(piperazine-1-sulfonyl)benzoate (CAS No. 2639459-55-3) stands out as a promising compound with diverse applications across chemical and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational methodologies, make it a valuable asset for developing novel therapeutics and materials. Continued investigation into its properties and potential applications will further solidify its role as a key player in modern scientific endeavors.